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Abstract
Glycidyl azide polymer (GAP) is an energetic polymer with increasing applications in

propellants, explosives, and gas generants due to its high energy density and thermal stability.

[1] Accurate and thorough characterization of GAP is crucial for quality control and to ensure

predictable performance. This application note provides detailed protocols for the

characterization of GAP using Fourier Transform Infrared (FTIR) and Nuclear Magnetic

Resonance (NMR) spectroscopy, two fundamental techniques for elucidating its chemical

structure.

Introduction
Glycidyl azide polymer (GAP) is a hydroxyl-terminated aliphatic polyether containing azide

groups on the side chains.[1][2] It is typically synthesized in a two-step process involving the

cationic ring-opening polymerization of epichlorohydrin (ECH) to form poly(epichlorohydrin)
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(PECH), followed by the nucleophilic substitution of the chlorine atoms with azide groups using

sodium azide.[1][3]

The energetic nature of the azide functional group necessitates careful and precise

characterization. FTIR spectroscopy is a rapid and sensitive method to confirm the successful

azidation of the PECH precursor by identifying the characteristic azide stretching vibration.

NMR spectroscopy provides detailed structural information, allowing for the confirmation of the

polymer backbone structure and the quantification of the degree of azidation.

Experimental Protocols
Fourier Transform Infrared (FTIR) Spectroscopy
Objective: To identify the key functional groups in Glycidyl Azide Polymer and confirm the

conversion of the precursor, poly(epichlorohydrin) (PECH).

Materials and Equipment:

Glycidyl Azide Polymer (GAP) sample

Poly(epichlorohydrin) (PECH) precursor (for comparison)

FTIR spectrometer (e.g., Nicolet™ iS™ 10 FT-IR Spectrometer) with an Attenuated Total

Reflectance (ATR) accessory[1]

Isopropanol or other suitable solvent for cleaning

Lint-free wipes

Protocol:

Ensure the ATR crystal is clean. If necessary, clean the crystal surface with a lint-free wipe

soaked in isopropanol and allow it to dry completely.

Record a background spectrum of the empty ATR crystal. This will be subtracted from the

sample spectrum.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

http://www.vti.mod.gov.rs/ntp/rad2018/2/4.pdf
https://www.tandfonline.com/doi/full/10.1080/009140390970486
https://www.benchchem.com/product/b15785252/docs?utm_src=pdf-body#application-note-characterization-of-glycidyl-azide-polymer-gap-by-ftir-and-nmr-spectroscopy
https://www.benchchem.com/product/b15785252/docs?utm_src=pdf-body#application-note-characterization-of-glycidyl-azide-polymer-gap-by-ftir-and-nmr-spectroscopy
http://www.vti.mod.gov.rs/ntp/rad2018/2/4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15785252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place a small amount of the liquid GAP sample directly onto the ATR crystal, ensuring

complete coverage of the crystal surface.

Acquire the FTIR spectrum of the GAP sample. A typical measurement range is 4000-400

cm⁻¹ with a resolution of 4 cm⁻¹ and an accumulation of 20 scans.[1]

Clean the ATR crystal thoroughly with isopropanol and a lint-free wipe.

(Optional but recommended) Repeat steps 3-5 with the PECH precursor to compare the

spectra and confirm the disappearance of the C-Cl bond and the appearance of the N₃ bond.

Process the acquired spectra using the spectrometer software (e.g., baseline correction,

normalization).

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To elucidate the detailed chemical structure of Glycidyl Azide Polymer, including the

polymer backbone and the protons adjacent to the azide group.

Materials and Equipment:

Glycidyl Azide Polymer (GAP) sample

Deuterated chloroform (CDCl₃) or other suitable deuterated solvent

NMR tubes (5 mm)

NMR spectrometer (e.g., Bruker Avance 400 MHz)

Pipettes and vials for sample preparation

Protocol:

Prepare the NMR sample by dissolving approximately 10-20 mg of the GAP sample in 0.6-

0.7 mL of CDCl₃ in a clean, dry vial.

Transfer the solution to an NMR tube.

Place the NMR tube in the spectrometer's autosampler or manually insert it into the magnet.
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Acquire a ¹H NMR spectrum. Typical acquisition parameters include a 30° pulse angle, a

relaxation delay of 1 second, and 16-64 scans.

Acquire a ¹³C NMR spectrum. Due to the lower natural abundance and smaller gyromagnetic

ratio of ¹³C, a larger number of scans will be required.

Process the spectra using appropriate software (e.g., MestReNova, TopSpin). This includes

Fourier transformation, phase correction, baseline correction, and referencing the chemical

shifts (e.g., to the residual solvent peak of CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

Data Presentation
FTIR Spectral Data
The successful synthesis of GAP from PECH is primarily confirmed by the appearance of a

strong absorption band characteristic of the azide group and the disappearance of the band

associated with the C-Cl bond.
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Functional Group
Wavenumber
(cm⁻¹)

Description Reference

-OH (stretching) ~3460

Broad peak, indicating

hydroxyl end-groups.

Present in both PECH

and GAP.

[1]

C-H (stretching) 2957 - 2874

Asymmetric and

symmetric stretching

of methylene (-CH₂)

and methine (-CH)

groups in the polymer

backbone.

[1]

-N₃ (asymmetric

stretching)
~2100

Strong, sharp peak,

characteristic of the

azide group. This is

the primary indicator

of successful

azidation.

[1][4]

C-O-C (stretching) ~1120

Strong ether linkage

absorption from the

polymer backbone.

[1]

C-Cl (stretching) ~746

Present in the PECH

precursor, this peak

should disappear or

be significantly

reduced in the GAP

spectrum.

[1]

NMR Spectral Data
¹H NMR spectroscopy provides quantitative information about the polymer structure. The

chemical shifts are indicative of the electronic environment of the protons.
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Proton
Assignment

Chemical Shift
(δ, ppm)

Multiplicity Description Reference

-CH₂-N₃ ~3.32 Doublet

Methylene

protons adjacent

to the azide

group.

[2]

-CH₂-O- & -CH- 3.50 - 3.80 Multiplet

Protons of the

polymer

backbone

(methine and

methylene

groups).

[2]

-CH₂-OH ~5.20 Singlet (broad)

Methylene

protons of the

terminal hydroxyl

groups.

[2]

¹³C NMR spectroscopy can further confirm the structure of the polymer backbone and the

presence of the carbon attached to the azide group.

Carbon Assignment Chemical Shift (δ, ppm) Description

-CH₂-N₃ ~52
Carbon atom directly bonded

to the azide group.

-CH₂-O- & -CH- ~70-80
Carbon atoms in the polyether

backbone.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the synthesis and characterization of

Glycidyl Azide Polymer.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.researchgate.net/figure/Glycidyl-azide-polymer-GAP_fig1_332362950
https://www.researchgate.net/figure/Glycidyl-azide-polymer-GAP_fig1_332362950
https://www.researchgate.net/figure/Glycidyl-azide-polymer-GAP_fig1_332362950
https://www.benchchem.com/product/b15785252/docs?utm_src=pdf-body#application-note-characterization-of-glycidyl-azide-polymer-gap-by-ftir-and-nmr-spectroscopy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15785252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Characterization

Epichlorohydrin (ECH)
Poly(epichlorohydrin) (PECH)

 Cationic Ring-Opening
Polymerization 

Glycidyl Azide Polymer (GAP)

 Azidation with NaN₃ 

FTIR Spectroscopy

NMR Spectroscopy Data Analysis & 
Structural Confirmation

Click to download full resolution via product page

Caption: Workflow for GAP Synthesis and Characterization.

Conclusion
FTIR and NMR spectroscopy are indispensable tools for the comprehensive characterization of

Glycidyl Azide Polymer. FTIR provides a rapid confirmation of the successful conversion of

the PECH precursor to GAP through the identification of the characteristic azide peak. NMR

spectroscopy offers detailed structural elucidation and can be used for quantitative analysis of

the degree of azidation. The protocols and data presented in this application note serve as a

valuable resource for researchers and scientists working with this energetic polymer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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